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Compound of Interest

Compound Name: GNX-865

Cat. No.: B14766118

Essential Safety and Handling Guide for GNX-
865

Disclaimer: This document provides essential safety and logistical information for the
investigational compound GNX-865. As no specific Safety Data Sheet (SDS) is available for
this novel entity, the following guidance is based on best practices for handling potent,
uncharacterized research compounds. A comprehensive, compound-specific risk assessment
must be conducted before any handling occurs.

The primary routes of exposure for potent compounds are inhalation, ingestion, and skin
absorption.[1] Personal protective equipment (PPE) is designed to provide a barrier that
prevents the material from coming into contact with these routes of entry.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure to GNX-865, a potent
compound with an unknown toxicological profile. For all operations, a layered approach to PPE
is mandatory.
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PPE Category

Item

Specifications and
Recommendations

Respiratory

Powered Air-Purifying
Respirator (PAPR)

Recommended for all
procedures involving solid
GNX-865 or potential for
aerosolization. Full-face hoods
can provide high Assigned
Protection Factors (APFs), up
to 1000.[2][3]

Reusable Full-Face Respirator

Use with P100/FFP3
particulate filters. A quantitative
fit test is mandatory before first

use.

Hand Protection

Double Nitrile Gloves

Wear two pairs of powder-free
nitrile gloves. The outer glove
must be removed and replaced
immediately upon
contamination or at regular
intervals (e.g., every 30-60

minutes).[2]

Body Protection

Disposable Coveralls

Impermeable coveralls (e.g.,
Tyvek or microporous film) with
elasticated cuffs are required
to protect against chemical

splashes and dust.[2][4]

Dedicated Lab Coat

A professionally laundered or
disposable lab coat may be
worn over personal clothing
but under the disposable
coveralls for an additional layer

of protection.

Eye Protection

Chemical Splash Goggles

Must be worn under the face
shield of a PAPR or with a full-

face respirator to provide a
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complete seal around the

eyes.[2]

Shoe covers must be worn in
the designated handling area

Foot Protection Disposable Shoe Covers and removed before exiting to
prevent tracking

contamination.[2][4]

Operational Plan: Weighing and Reconstitution
Protocol

This protocol outlines the step-by-step procedure for safely weighing solid GNX-865 and
preparing a stock solution. This activity must be performed within a certified containment device
(e.g., a containment ventilated enclosure or glovebox).

Objective: To accurately weigh 10 mg of solid GNX-865 and dissolve it in a specified solvent to
create a 10 mg/mL stock solution.

Materials:

o GNX-865 (solid powder)

 Verified, calibrated analytical balance inside a containment device
o Spatula and weighing paper/boat

o Appropriate Class A volumetric flask with stopper

o Designated solvent (e.g., DMSO)

o Pipettors and validated tips

o Waste disposal bags/containers for potent compounds
Procedure:

e Preparation:
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o Ensure the containment device is operating under negative pressure.
o Don all required PPE as specified in the table above.

o Decontaminate all surfaces and equipment entering the containment zone with a suitable
agent (e.g., 70% ethanol).

e Weighing:
o Place a weighing boat on the analytical balance and tare.

o Carefully transfer an approximate amount of GNX-865 to the boat using a dedicated
spatula. Avoid any actions that could generate dust.

o Record the exact weight.

¢ Reconstitution:

[e]

Carefully transfer the weighed GNX-865 powder into the volumetric flask.

o

Using a calibrated pipette, add the solvent to the solid slowly to avoid splashing.[2]

[¢]

Fill the flask to approximately half the final volume, stopper it, and gently swirl to dissolve
the compound.

[¢]

Once dissolved, add solvent to the final volume mark.

o

Stopper and invert the flask several times to ensure a homogenous solution.
e Post-Procedure:
o Seal and label the stock solution container clearly.
o Decontaminate all equipment used, including the spatula and balance surfaces.

o Package all disposable items (gloves, weigh boat, wipes) into a sealed hazardous waste
bag inside the containment device.
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Disposal Plan

All materials contaminated with GNX-865 are considered hazardous waste and must be
disposed of accordingly.

¢ Solid Waste: All disposable PPE (coveralls, gloves, shoe covers), weighing materials, and
cleaning wipes must be placed in a clearly labeled, sealed hazardous waste container
designated for potent compounds.

» Liquid Waste: Unused solutions and contaminated solvents must be collected in a sealed,
properly labeled hazardous waste container. Do not mix with other solvent waste streams
unless compatibility has been confirmed.

o Sharps: Needles and syringes must be disposed of in a designated sharps container for
potent compounds.

o Decontamination: All non-disposable equipment and surfaces must be thoroughly
decontaminated using a validated cleaning procedure before being removed from the
designated area.

Emergency Spill Response Workflow

The following diagram outlines the immediate actions to be taken in the event of a GNX-865
spill.
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Spill Occurs

Don Spill Response PPE
(PAPR, Coveralls, etc.)

Contain Spill
(Use appropriate spill kit)

Clean & Decontaminate Area
(Work from outside in)

Dispose of all materials
as hazardous waste

Report Incident to EHS

Click to download full resolution via product page

Caption: Emergency workflow for responding to a potent compound spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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